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Compound of Interest

Compound Name: Calcium bromide dihydrate

Cat. No.: B1591935 Get Quote

Technical Support Center: Calcium Bromide
Dihydrate
This guide provides researchers, scientists, and drug development professionals with essential

information for the safe handling and storage of hygroscopic calcium bromide dihydrate in a

laboratory setting.

Frequently Asked Questions (FAQs)
1. What is calcium bromide dihydrate and why is it considered hygroscopic?

Calcium bromide dihydrate (CaBr₂·2H₂O) is a salt of calcium and hydrobromic acid.[1] It is

classified as hygroscopic because it readily attracts and absorbs moisture from the surrounding

atmosphere.[2][3][4] This property can lead to the material becoming clumpy or even dissolving

in the absorbed water (deliquescence) if not handled and stored correctly.[1][5]

2. What are the primary hazards associated with calcium bromide dihydrate in the lab?

The main hazards include:

Eye Irritation: Causes severe eye irritation upon contact.[2][6]

Skin Irritation: Can cause skin irritation, which may be more severe if the skin is wet or moist.

[2]
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Ingestion: May lead to severe irritation of the digestive tract.[2]

Inhalation: Inhaling the dust can cause respiratory tract irritation.[2]

Always consult the Safety Data Sheet (SDS) for complete safety information.

3. What are the ideal storage conditions for calcium bromide dihydrate?

To maintain its integrity and prevent moisture absorption, calcium bromide dihydrate should

be stored in a:

Cool, dry, and well-ventilated area.[2][7]

Tightly closed container to protect it from moisture.[2][5][8]

Location away from incompatible substances such as strong acids and oxidizing agents.[2]

[3]

4. What personal protective equipment (PPE) should be worn when handling calcium bromide
dihydrate?

Appropriate PPE includes:

Eye Protection: Chemical safety goggles.[2][3]

Hand Protection: Protective gloves.[2][3]

Body Protection: A lab coat or other protective clothing to prevent skin exposure.[2][3]

Respiratory Protection: A NIOSH/MSHA-approved respirator should be used if dust exposure

is likely or ventilation is inadequate.[2]

Troubleshooting Guide
Issue 1: The calcium bromide dihydrate in the container has become a solid clump or

appears wet.
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Cause: This is a clear indication of moisture absorption from the atmosphere due to improper

storage. The container may not have been sealed tightly, or it was opened frequently in a

humid environment.

Solution:

Drying: For some applications, the material can be dried. This can be done by gently

heating it in a laboratory oven. However, be aware that heating can alter the hydration

state of the compound, which may affect experimental calculations.[5]

Prevention: Always ensure the container is sealed immediately and tightly after use. For

frequent use, consider transferring a smaller, working amount to a separate, smaller, and

tightly sealed container to minimize exposure of the main stock to air.[5] Storing the

container inside a desiccator can also be effective.

Issue 2: Inconsistent experimental results when using calcium bromide dihydrate.

Cause: If the material has absorbed an unknown amount of water, the actual mass of

CaBr₂·2H₂O being weighed will be inaccurate, leading to errors in concentration calculations.

Solution:

Use a Glove Box: For highly sensitive experiments requiring anhydrous conditions, handle

and weigh the calcium bromide dihydrate inside a glove box with a controlled, low-

humidity atmosphere.[9]

Quantify Water Content: If a glove box is unavailable, you may need to determine the

water content of your stock material before use. This can be done using techniques like

Karl Fischer titration.

Fresh Stock: If the integrity of the material is in doubt, it is best to use a fresh, unopened

container of calcium bromide dihydrate.

Issue 3: Difficulty in dissolving the calcium bromide dihydrate.

Cause: While calcium bromide dihydrate is highly soluble in water, large clumps will

dissolve more slowly than a fine powder.[7][10]
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Solution:

Break up Clumps: Carefully break up any large clumps with a clean, dry spatula or mortar

and pestle before adding it to the solvent.[5]

Stirring and Gentle Heating: Use a magnetic stirrer to agitate the solution. Gentle heating

can also increase the rate of dissolution.

Add Solid to Liquid: Always add the solid calcium bromide dihydrate to the solvent

gradually while stirring to prevent the formation of large, difficult-to-dissolve masses.

Data Presentation
Physical and Chemical Properties of Calcium Bromide Dihydrate

Property Value Reference

Molecular Formula CaBr₂·2H₂O [2]

Molecular Weight 235.93 g/mol [2]

Appearance White to off-white solid [2]

Odor Odorless [2][7]

Solubility in Water Highly soluble [2][10]

Melting Point Decomposes at 760 °C [2]

Density 3.35 g/cm³ [2]

Solubility of Anhydrous Calcium Bromide in Water at Different Temperatures

Temperature (°C) Solubility ( g/100 mL) Reference

0 125 [10][11]

20 143 [10][11]

100 312 [10][11]
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Experimental Protocols & Visualizations
Protocol: Preparing a Standard Aqueous Solution of Calcium Bromide Dihydrate

This protocol outlines the steps for accurately preparing a solution, minimizing error due to the

hygroscopic nature of the solid.

Pre-Weighing Preparation:

Ensure all glassware is clean and completely dry.

If possible, perform weighing in a low-humidity environment or a glove box.

Allow the container of calcium bromide dihydrate to come to room temperature before

opening to prevent condensation.

Weighing:

Quickly weigh the desired amount of calcium bromide dihydrate into a clean, dry beaker

or weighing boat.[5]

Minimize the time the container is open to the atmosphere.[5]

Immediately and tightly seal the stock container after removing the material.[5]

Dissolution:

Add the weighed solid to a volumetric flask containing approximately half of the final

desired volume of deionized water.

Stir the mixture with a magnetic stirrer until the solid is completely dissolved. Gentle

heating can be applied if necessary.

Final Dilution:

Once the solid is fully dissolved and the solution has returned to room temperature, add

deionized water to the calibration mark on the volumetric flask.
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Invert the flask several times to ensure the solution is homogeneous.

Workflow for Handling Hygroscopic Calcium Bromide Dihydrate

Start: Prepare to Weigh CaBr2·2H2O

Is a low-humidity
environment available?

Weigh in Glove Box or
Low-Humidity Chamber

Yes

Weigh Quickly in Ambient Lab
Environment. Minimize Exposure Time.

No

Tightly Reseal Stock Container Immediately

Transfer Weighed Solid to Solvent

Stir Until Fully Dissolved

Proceed with Experiment

Click to download full resolution via product page

Caption: Decision workflow for weighing hygroscopic calcium bromide dihydrate.
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Logical Relationship of Storage and Handling Best Practices

Proper Storage Safe Handling

Store in Cool, Dry Place

Material Integrity Maintained

Keep Container Tightly Sealed Store Away from Incompatibles

Lab Safety Ensured

Use Adequate Ventilation Wear Appropriate PPE Minimize Dust Generation

Accurate Experimental Results

Click to download full resolution via product page

Caption: Interrelation of storage and handling practices for optimal results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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